Cas no 2248199-91-7 ((2S)-2-(pyridin-3-yl)propanoic acid)
(2S)-2-(pyridin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(pyridin-3-yl)propanoic acid
- Z5462556304
- 3-Pyridineacetic acid, α-methyl-, (αS)-
-
- Inchi: 1S/C8H9NO2/c1-6(8(10)11)7-3-2-4-9-5-7/h2-6H,1H3,(H,10,11)/t6-/m0/s1
- InChI Key: RVSGAPGURIPIFA-LURJTMIESA-N
- SMILES: OC([C@@H](C)C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 151.063328530 g/mol
- Monoisotopic Mass: 151.063328530 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 151.16
- XLogP3: 0.9
- Topological Polar Surface Area: 50.2
(2S)-2-(pyridin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6505776-0.05g |
(2S)-2-(pyridin-3-yl)propanoic acid |
2248199-91-7 | 95.0% | 0.05g |
$493.0 | 2025-03-14 | |
| Enamine | EN300-6505776-0.1g |
(2S)-2-(pyridin-3-yl)propanoic acid |
2248199-91-7 | 95.0% | 0.1g |
$644.0 | 2025-03-14 | |
| Enamine | EN300-6505776-0.25g |
(2S)-2-(pyridin-3-yl)propanoic acid |
2248199-91-7 | 95.0% | 0.25g |
$920.0 | 2025-03-14 | |
| Enamine | EN300-6505776-0.5g |
(2S)-2-(pyridin-3-yl)propanoic acid |
2248199-91-7 | 95.0% | 0.5g |
$1449.0 | 2025-03-14 | |
| Enamine | EN300-6505776-1.0g |
(2S)-2-(pyridin-3-yl)propanoic acid |
2248199-91-7 | 95.0% | 1.0g |
$1857.0 | 2025-03-14 | |
| Enamine | EN300-6505776-2.5g |
(2S)-2-(pyridin-3-yl)propanoic acid |
2248199-91-7 | 95.0% | 2.5g |
$3641.0 | 2025-03-14 | |
| Enamine | EN300-6505776-5.0g |
(2S)-2-(pyridin-3-yl)propanoic acid |
2248199-91-7 | 95.0% | 5.0g |
$5387.0 | 2025-03-14 | |
| Enamine | EN300-6505776-10.0g |
(2S)-2-(pyridin-3-yl)propanoic acid |
2248199-91-7 | 95.0% | 10.0g |
$7988.0 | 2025-03-14 |
(2S)-2-(pyridin-3-yl)propanoic acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on (2S)-2-(pyridin-3-yl)propanoic acid
Introduction to (2S)-2-(pyridin-3-yl)propanoic Acid (CAS No. 2248199-91-7)
(2S)-2-(pyridin-3-yl)propanoic acid, identified by the CAS number 2248199-91-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a propanoic acid moiety linked to a pyridine ring, has garnered attention due to its potential applications in drug discovery and development. The stereochemical configuration at the second carbon atom, specifically the (S) configuration, plays a crucial role in its biological activity and interaction with biological targets.
The structural features of (2S)-2-(pyridin-3-yl)propanoic acid make it a versatile scaffold for designing novel therapeutic agents. The pyridine ring is a common pharmacophore found in many bioactive molecules, often contributing to binding affinity and selectivity. In contrast, the propanoic acid side chain can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, further modulating the compound's pharmacokinetic properties.
Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how (2S)-2-(pyridin-3-yl)propanoic acid interacts with biological targets. Studies have demonstrated that the (S) configuration at the chiral center influences the compound's binding mode and efficacy. This has led to the development of more refined strategies for optimizing drug candidates based on this scaffold.
In the realm of drug discovery, the synthesis of enantiomerically pure compounds like (2S)-2-(pyridin-3-yl)propanoic acid is essential for achieving desired pharmacological outcomes. The stereochemistry of a molecule can significantly impact its biological activity, with one enantiomer often exhibiting potent effects while the other may be inactive or even detrimental. Therefore, methodologies for the efficient synthesis and resolution of chiral compounds are of paramount importance.
One of the most promising applications of (2S)-2-(pyridin-3-yl)propanoic acid lies in its potential as an intermediate in the synthesis of more complex pharmaceuticals. Researchers have explored its utility in constructing derivatives with enhanced biological activity, improved solubility, or prolonged half-life. These derivatives are being investigated for their efficacy in treating various diseases, including neurological disorders and inflammatory conditions.
The pyridine moiety in (2S)-2-(pyridin-3-yl)propanoic acid also opens up possibilities for further functionalization. By introducing additional substituents onto the pyridine ring, chemists can tailor the electronic properties and binding characteristics of the molecule. This flexibility has enabled the creation of a diverse library of compounds that are being screened for their potential therapeutic benefits.
Moreover, the propanoic acid side chain provides a handle for conjugation with other biomolecules, such as peptides or nucleotides, to enhance target specificity or delivery efficiency. Such conjugates are particularly valuable in targeted therapy approaches, where precise delivery to diseased tissues is critical for maximizing therapeutic efficacy while minimizing side effects.
Recent studies have highlighted the importance of understanding the metabolic fate of compounds like (2S)-2-(pyridin-3-yl)propanoic acid. Metabolism can significantly influence a drug's bioavailability and toxicity profile, making it essential to predict and control metabolic pathways during drug development. Advanced techniques in mass spectrometry and metabolomics have facilitated detailed analysis of these processes, providing insights into how different metabolic routes affect drug behavior.
The stereochemical purity of (2S)-2-(pyridin-3-yl)propanoic acid is another critical factor that influences its pharmacological properties. Impurities or racemic mixtures can lead to reduced efficacy or unexpected side effects, underscoring the need for rigorous quality control measures during synthesis and purification. Chiral resolution techniques, such as crystallization or enzymatic resolution, have been employed to achieve high enantiomeric purity.
In conclusion, (2S)-2-(pyridin-3-yl)propanoic acid (CAS No. 2248199-91-7) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping future therapeutic strategies.
2248199-91-7 ((2S)-2-(pyridin-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)